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Compound of Interest

Compound Name:
N-isopropyl-1H-indole-5-

carboxamide

Cat. No.: B2370092 Get Quote

Protocol for Preparing Stock Solutions of N-
isopropyl-1H-indole-5-carboxamide
Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-isopropyl-1H-indole-5-carboxamide is a small organic molecule belonging to the indole

carboxamide class of compounds. Compounds in this class are of significant interest in drug

discovery and chemical biology due to their diverse biological activities. Accurate and

reproducible experimental results rely on the correct preparation of stock solutions of such

compounds. This document provides a detailed protocol for the preparation, storage, and

handling of stock solutions of N-isopropyl-1H-indole-5-carboxamide.

Data Presentation
A summary of the key quantitative data for N-isopropyl-1H-indole-5-carboxamide is provided

in the table below. Please note that the molecular weight is an estimate based on a closely

related compound, N-isobutyl-1H-indole-5-carboxamide, and should be confirmed with the

specific batch information if available.
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Parameter Value Source/Note

Molecular Formula C₁₂H₁₄N₂O -

Molecular Weight ~202.25 g/mol [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)
General laboratory practice for

indole derivatives[2][3]

Alternative Solvents
Ethanol, Dimethylformamide

(DMF)

Indole derivatives show

solubility in these solvents[4][5]

Recommended Stock

Concentration
10 mM - 50 mM

Standard practice for small

molecule stock solutions[6]

Storage Conditions
-20°C or -80°C in tightly

sealed, amber vials

To prevent degradation and

photodecomposition[6]

Appearance White to off-white solid
General appearance of similar

compounds

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of N-isopropyl-1H-indole-
5-carboxamide in DMSO.

Materials:

N-isopropyl-1H-indole-5-carboxamide (solid)

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.5% purity

Analytical balance

Spatula

Weighing paper or boat

Microcentrifuge tubes or amber glass vials with screw caps

Pipettors and sterile, filtered pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for N-isopropyl-1H-indole-5-carboxamide and

DMSO before handling.

Procedure:

Determine the required mass:

To prepare a 10 mM stock solution, the required mass of N-isopropyl-1H-indole-5-
carboxamide needs to be calculated.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L * 202.25

g/mol = 0.0020225 g = 2.02 mg

Weigh the compound:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass of N-isopropyl-1H-indole-5-carboxamide using

a spatula.

Dissolve the compound:

Transfer the weighed compound into a sterile microcentrifuge tube or an amber glass vial.
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Add the desired volume of anhydrous DMSO to the tube/vial. For the example above, add

1 mL of DMSO.

Tightly cap the tube/vial.

Ensure complete dissolution:

Vortex the solution for 30-60 seconds to facilitate dissolution.

Visually inspect the solution to ensure that all solid has dissolved. If necessary, gently

warm the solution in a water bath (not exceeding 40°C) and vortex again.

Label and store:

Clearly label the tube/vial with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C in the dark.

Mandatory Visualization
Workflow for Preparing Stock Solution
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Workflow for Preparing N-isopropyl-1H-indole-5-carboxamide Stock Solution

Preparation

Storage

1. Calculate Mass
(Concentration x Volume x MW)

2. Weigh Compound
(Analytical Balance)

3. Transfer to Vial

4. Add DMSO

5. Vortex to Dissolve

6. Label Vial
(Name, Conc, Date)

7. Aliquot (Optional)

8. Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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